Cas no 1351649-60-9 (8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane)

• Product Name: 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane
• CAS No: 1351649-60-9
• MF: C₁₇H₂₃NO₃S₂
• MW: 353.499422311783
• CID: 6159322
• PubChem ID: 56764697
• Update Time: 2025-05-26

8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane
• F6122-0272
• 1351649-60-9
• VU0532517-1
• 8-((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• 8-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• AKOS024532686

• Inchi： 1S/C17H23NO3S2/c19-23(20,16-6-5-14-3-1-2-4-15(14)13-16)18-9-7-17(8-10-18)21-11-12-22-17/h5-6,13H,1-4,7-12H2
• InChI Key： DVTHVNNFMIULAU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(N1CCC2(CC1)OCCS2)(=O)=O

Computed Properties

• Exact Mass: 353.11193594g/mol
• Monoisotopic Mass: 353.11193594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.3Ų

Additional information on 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane

Introduction to Compound with CAS No. 1351649-60-9 and Product Name: 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane

Compound with the CAS number 1351649-60-9 and the product name 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic heterocycles that have garnered considerable attention due to their unique structural features and potential biological activities. The spirocyclic framework, characterized by the integration of an oxygen and sulfur atom within a decane backbone, contributes to its distinct chemical properties and reactivity.

The 5,6,7,8-tetrahydronaphthalene-2-sulfonyl moiety is a key functional group in this compound, which imparts specific electronic and steric properties. This moiety has been extensively studied for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The sulfonamide group is known for its ability to enhance binding affinity and selectivity, making it a valuable component in drug design.

Recent research has highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit multiple pharmacophoric interactions simultaneously. The 1-oxa-4-thia structure of this compound provides a unique scaffold that can interact with biological targets in multiple ways, potentially leading to enhanced efficacy and reduced side effects. This structural motif has been explored in various drug candidates targeting neurological disorders, inflammation, and metabolic diseases.

In the context of contemporary pharmaceutical research, compounds like 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane are being investigated for their potential as lead compounds in the development of new therapeutic agents. The spirocyclic nature of the molecule allows for conformational flexibility, which can be exploited to optimize interactions with biological targets. Additionally, the presence of both oxygen and sulfur atoms within the spirocyclic core enhances its solubility and bioavailability, critical factors in drug development.

The sulfonamide group in this compound has been shown to exhibit significant inhibitory activity against various enzymes involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy. Furthermore, the naphthalene sulfonamide moiety has been explored for its anti-inflammatory properties, making this compound a promising candidate for therapeutic applications.

Advances in computational chemistry have enabled more precise modeling of the interactions between this compound and biological targets. Molecular docking studies have revealed that 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane can bind effectively to several protein targets with high affinity. These findings are supported by experimental data showing potent activity in vitro against relevant biological markers.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal catalysis have been employed to facilitate key bond-forming steps, underscoring the importance of advanced synthetic methodologies in modern drug development.

Ongoing clinical trials are evaluating the therapeutic potential of derivatives of this compound in various disease models. Preliminary results suggest that it may have significant benefits in treating conditions characterized by abnormal enzyme activity or receptor dysfunction. These trials are crucial for validating the preclinical findings and advancing towards clinical application.

The structural diversity offered by spirocyclic compounds like 8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxa-4-thia-8-azaspiro4.5decane continues to drive innovation in drug discovery. By leveraging computational tools and synthetic strategies, researchers can explore novel analogs with improved pharmacological profiles. This iterative process is essential for developing next-generation therapeutics that address unmet medical needs.

In conclusion,1351649-60-9 represents a fascinating example of how structural complexity can be harnessed to develop biologically active molecules. The combination of sulfonamide functionality with a spirocyclic core provides a unique platform for drug discovery. As research progresses,8-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)-1-oxya-thia - 8 - azaspiro 4 . 5 decaneand its derivatives hold promise for addressing various therapeutic challenges through innovative chemical design.